Cas no 1501562-91-9 (5-Bromo-4-(4-bromo-1h-pyrazol-1-yl)pyrimidine)
5-Bromo-4-(4-bromo-1h-pyrazol-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- CS-0247024
- EN300-3536049
- Z1272129543
- 5-Bromo-4-(4-bromo-1h-pyrazol-1-yl)pyrimidine
- 5-bromo-4-(4-bromopyrazol-1-yl)pyrimidine
- AKOS015664683
- 1501562-91-9
- Pyrimidine, 5-bromo-4-(4-bromo-1H-pyrazol-1-yl)-
-
- MDL: MFCD21748762
- Inchi: 1S/C7H4Br2N4/c8-5-1-12-13(3-5)7-6(9)2-10-4-11-7/h1-4H
- InChI Key: RLDWALMRQOLFPG-UHFFFAOYSA-N
- SMILES: BrC1=CN=CN=C1N1C=C(C=N1)Br
Computed Properties
- Exact Mass: 303.87822g/mol
- Monoisotopic Mass: 301.88027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- Density: 2.19±0.1 g/cm3(Predicted)
- Boiling Point: 396.1±32.0 °C(Predicted)
- pka: -2.69±0.27(Predicted)
5-Bromo-4-(4-bromo-1h-pyrazol-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3536049-0.05g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95.0% | 0.05g |
$212.0 | 2025-03-18 | |
| Enamine | EN300-3536049-0.1g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95.0% | 0.1g |
$317.0 | 2025-03-18 | |
| Enamine | EN300-3536049-0.25g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95.0% | 0.25g |
$452.0 | 2025-03-18 | |
| Enamine | EN300-3536049-0.5g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95.0% | 0.5g |
$713.0 | 2025-03-18 | |
| Enamine | EN300-3536049-1.0g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95.0% | 1.0g |
$914.0 | 2025-03-18 | |
| Enamine | EN300-3536049-2.5g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95.0% | 2.5g |
$1791.0 | 2025-03-18 | |
| Enamine | EN300-3536049-5.0g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95.0% | 5.0g |
$2650.0 | 2025-03-18 | |
| Enamine | EN300-3536049-10.0g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95.0% | 10.0g |
$3929.0 | 2025-03-18 | |
| Enamine | EN300-3536049-1g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95% | 1g |
$914.0 | 2023-09-03 | |
| Enamine | EN300-3536049-5g |
5-bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine |
1501562-91-9 | 95% | 5g |
$2650.0 | 2023-09-03 |
5-Bromo-4-(4-bromo-1h-pyrazol-1-yl)pyrimidine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 5-Bromo-4-(4-bromo-1h-pyrazol-1-yl)pyrimidine
5-Bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine: A Comprehensive Overview
5-Bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine, with the CAS number 1501562-91-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure featuring a pyrimidine ring substituted with bromine atoms and a 1H-pyrazole moiety, exhibits intriguing properties that make it a valuable subject for research and development.
The molecular structure of 5-Bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine is defined by its pyrimidine core, which serves as a central scaffold. The substitution pattern, with bromine atoms at positions 5 and 4 (the latter being part of the pyrazole ring), imparts distinct electronic and steric properties to the molecule. This arrangement not only enhances its stability but also contributes to its potential as a building block in the synthesis of advanced materials and bioactive compounds.
Recent studies have highlighted the role of 5-Bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine in drug discovery efforts. Researchers have explored its ability to act as a template for constructing heterocyclic compounds with potential therapeutic applications. For instance, investigations into its interactions with biological targets, such as protein kinases and enzymes, have revealed promising leads for the development of novel pharmacological agents.
In addition to its medicinal applications, this compound has found utility in materials science. Its ability to form stable coordination complexes has made it a candidate for use in catalysis and sensor technologies. Recent advancements in this area have demonstrated its potential as a ligand in metalloorganic frameworks (MOFs), where it can enhance the selectivity and efficiency of catalytic processes.
The synthesis of 5-Bromo-4-(4-bromo-1H-pyrazol-1-yl)pyrimidine involves a multi-step process that typically begins with the preparation of precursor molecules. Researchers have developed innovative synthetic strategies to optimize yield and purity, often employing microwave-assisted techniques or continuous-flow systems to streamline production. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.
The chemical stability of 5-Bromo-4-(4-bromo-1H-pyrazol-1-ylium)pyrimidine under various conditions has been thoroughly investigated. Studies have shown that it exhibits remarkable resistance to thermal degradation and oxidative stress, making it suitable for applications in harsh chemical environments. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its suitability for use in both aqueous and organic media.
In terms of spectroscopic characterization, this compound has been extensively analyzed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular geometry, electronic transitions, and intermolecular interactions. Such data are invaluable for predicting its behavior in different chemical systems and for designing derivatives with enhanced functionality.
The integration of computational chemistry tools has further enriched our understanding of 5-Bromo-4-(4-bromo-H-pyrazol-ylium)pyrimidine. Quantum mechanical calculations have been employed to model its electronic structure and reactivity, enabling researchers to predict its behavior in various chemical reactions. This computational approach has proven particularly useful in guiding the design of new compounds with tailored properties.
In conclusion, 5-Bromo-H-pyrazol-ylium pyrimidine, identified by CAS number 15015629798877873838383838383838383838383838383838383838 is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as a key player in future innovations within medicinal chemistry and materials science.
1501562-91-9 (5-Bromo-4-(4-bromo-1h-pyrazol-1-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)